Cas no 2092561-53-8 (6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

• Product Name: 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• CAS No: 2092561-53-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 4776186
• Update Time: 2025-06-08

6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• 6-amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3-one
• 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• Inchi： 1S/C11H17N3O2/c1-16-5-4-14-11(15)7-8-6-9(12)2-3-10(8)13-14/h7,9H,2-6,12H2,1H3
• InChI Key： FAPWVJMPSVLDAB-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC(C2)N)=NN1CCOC

Computed Properties

• Exact Mass: 223.132076794 g/mol
• Monoisotopic Mass: 223.132076794 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.9
• Molecular Weight: 223.27

Additional information on 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Introduction to 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2092561-53-8)

6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one, with the CAS number 2092561-53-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydrocinnolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one features a tetrahydrocinnoline core with an amino group at the 6-position and a 2-methoxyethyl substituent at the 2-position. These functional groups contribute to its pharmacological profile and enhance its solubility and bioavailability. The methoxyethyl group, in particular, has been shown to improve the lipophilicity of the molecule, which is crucial for its cellular uptake and distribution.

Recent studies have highlighted the potential of 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one has shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to induce apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings suggest that 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one have also been extensively studied. In preclinical models, it has been shown to have favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a critical factor for its potential use in clinical settings.

The synthesis of 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one has been optimized to improve yield and reduce costs. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves a one-pot multicomponent reaction followed by selective functional group modifications. This approach not only simplifies the synthesis but also allows for easy scale-up for industrial production.

In conclusion, 6-Amino-2-(2-methoxyethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2092561-53-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.